Cas no 1805604-71-0 (Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1805604-71-0
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886473
• Update Time: 2025-06-10

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)6-5(11)2-4(3-10)14-7(6)8(12)13/h2,8H,3H2,1H3
• InChI Key： ALXFTJSVKVNUNL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(=O)OC)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1805604-71-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate, identified by its CAS number 1805604-71-0, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chloromethyl group and multiple fluorinated substituents, make it an invaluable building block for medicinal chemists.

The 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate moiety is strategically positioned to facilitate further functionalization, enabling the construction of complex pharmacophores. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug candidates. Recent advancements in computational chemistry have highlighted the role of such fluorinated compounds in modulating pharmacokinetic properties, making them attractive for drug development.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate has emerged as a key intermediate in the synthesis of potential therapeutic agents that target amyloid-beta plaques and tau protein aggregation. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against key enzymes involved in neurodegeneration, suggesting their potential as lead compounds for further optimization.

The incorporation of the fluoropyridine scaffold into drug candidates has been particularly noteworthy. Fluoropyridines are known for their ability to improve oral bioavailability and binding interactions with biological targets. The specific arrangement of substituents in Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate allows for fine-tuning of these properties, making it an excellent candidate for structure-activity relationship (SAR) studies.

Moreover, the chloromethyl group provides a versatile handle for further chemical modifications. This functionality can be readily transformed into other moieties such as alcohols, amines, or thiols through nucleophilic substitution reactions. Such transformations are essential for generating libraries of compounds with diverse chemical profiles, which can then be screened for biological activity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate exemplifies this trend, as its structural features align well with current pharmacokinetic and pharmacodynamic goals. The compound's ability to serve as a precursor for multiple drug candidates underscores its significance in synthetic organic chemistry.

In conclusion, Methyl 6-(chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS No. 1805604-71-0) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapies. As research continues to uncover new biological targets and mechanisms, the demand for high-quality intermediates like this one is expected to grow, solidifying its role as a cornerstone of modern drug discovery.